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Compound of Interest

Dimethyl cyclohexane-1,2-
Compound Name: _
dicarboxylate

Cat. No.: B7819439

An In-depth Technical Guide to the Physical Properties of Dimethyl Cyclohexane-1,2-
dicarboxylate

This technical guide provides a comprehensive overview of the core physical properties of
dimethyl cyclohexane-1,2-dicarboxylate, a significant compound in various chemical
syntheses. The document is intended for researchers, scientists, and professionals in drug
development and organic chemistry, offering detailed data, experimental methodologies, and
logical workflows.

Compound Overview

Dimethyl cyclohexane-1,2-dicarboxylate (C10H160a4) is a diester of cyclohexanedicarboxylic
acid.[1][2] It exists as two primary stereoisomers: cis and trans. These isomers, while sharing
the same molecular formula and weight, exhibit distinct physical properties due to their different
spatial arrangements. The compound is typically a colorless to pale yellow liquid and serves as
an important intermediate in organic synthesis.[2][3]

Quantitative Physical Properties

The physical properties of the cis and trans isomers of dimethyl cyclohexane-1,2-
dicarboxylate are summarized in the table below for clear comparison.
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Property

cis-isomer

trans-isomer

CAS Number

1687-29-2[1][2]

3205-35-4[4]

Molecular Formula

C10H1604[1][2]

C10H1604[4]

Molecular Weight 200.23 g/mol [1][5] 200.23 g/mol [4]
Colorless to almost colorless Colorless to light yellow
Appearance o o
clear liquid[2][3] liquid[6]
Density 1.12 g/mL[1][3] 1.10 g/mL][6]
Boiling Point 111 °C @ 5 mmHg[1][3][7] 75 °C @ 0.8 mmHgJ6]

Refractive Index

1.4570 - 1.4610[7]

1.4520 - 1.4560[6]

Vapor Pressure

0.0133 mmHg @ 25°C[2]

0.0133 mmHg @ 25°C

Insoluble in water; Soluble in

Insoluble in water; Soluble in

Solubility organic solvents like ethers organic solvents like ethers
and alcohols. and alcohols.
Room Temperature, Sealed in Room Temperature, Sealed in
Storage

dry conditions.[7]

dry conditions.[6]

Experimental Protocols

Detailed methodologies for determining key physical properties are outlined below.

Determination of Density

The density of liquid dimethyl cyclohexane-1,2-dicarboxylate can be determined using the

pycnometer (density bottle) method or by direct measurement of mass and volume.[8]

Objective: To accurately measure the density (mass per unit volume) of the liquid ester.

Apparatus:

e Analytical balance (accurate to £0.001 g)

e Graduated cylinder (e.g., 25 mL or 50 mL) or a volumetric flask[9]
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e Thermometer
o Beaker
Procedure:

o Measure Mass of Empty Cylinder: Place a clean, dry graduated cylinder on the analytical
balance and tare the mass to zero, or record the mass (m1).[8]

o Measure Volume of Liquid: Carefully pour a specific volume of dimethyl cyclohexane-1,2-
dicarboxylate into the graduated cylinder (e.g., 20 mL). Read the volume (V) from the
bottom of the meniscus at eye level to avoid parallax error.[8][9]

o Measure Mass of Filled Cylinder: Place the graduated cylinder containing the liquid back on
the balance and record the new mass (mz2).[8]

o Calculate Mass of Liquid: The mass of the liquid (m) is calculated by subtracting the mass of
the empty cylinder from the mass of the filled cylinder (m = m2 - m1).[9]

o Calculate Density: Use the formula p = m/V to calculate the density.[8]

e Record Temperature: Measure and record the ambient temperature, as density is
temperature-dependent.

o Repeatability: For accuracy, repeat the measurement at least three times and calculate the
average density.[9]

Determination of Boiling Point

The boiling point is a critical indicator of purity for esters.[10] The reflux or distillation method
can be employed for its determination.[11]

Objective: To determine the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

Apparatus:

« Distillation flask or round-bottomed flask (e.g., 50 mL)
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» Condenser

o Thermometer (placed correctly with the bulb just below the side arm of the distillation head)
e Heating mantle or sand bath[11]

» Boiling chips or a magnetic stir bar[11]

e Receiving flask

Procedure:

Setup: Assemble a simple distillation apparatus. Place approximately 5-10 mL of dimethyl
cyclohexane-1,2-dicarboxylate and a few boiling chips into the distillation flask.[11]

o Heating: Gently heat the flask. The liquid will begin to boil and its vapor will rise.

o Temperature Stabilization: Observe the thermometer. The temperature will rise and then
stabilize as the vapor surrounds the thermometer bulb and the liquid begins to condense and
collect in the receiving flask.[12]

e Record Boiling Point: The stable temperature recorded during the distillation of the bulk of
the liquid is the boiling point.[11]

» Record Atmospheric Pressure: Record the barometric pressure, as boiling point varies with
pressure. The boiling points listed in the table are at reduced pressures (vacuum distillation).

Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of
liquid density.
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Prepare Equipment:
- Clean & Dry Graduated Cylinder
- Calibrate Analytical Balance

Weigh Empty Cylinder
(Record as m1)

Add Known Volume (V)
of Liquid Ester to Cylinder

Weigh Filled Cylinder
(Record as m2)

Calculate Liquid Mass
(m=m2 -ml)

Calculate Density
(Pp=m/V)

Record Ambient Temperature

Repeat 2x for Accuracy?

Calculate Average Density

Click to download full resolution via product page

Caption: Workflow for Experimental Determination of Liquid Density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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